Cas no 941929-65-3 (4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941929-65-3
• MF: C₂₁H₂₀N₂O₄S₂
• MW: 428.524502754211
• CID: 5501119
• Update Time: 2025-06-09

4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C21H20N2O4S2/c1-27-18-9-6-15(7-10-18)21(24)22-17-8-11-19-16(14-17)4-2-12-23(19)29(25,26)20-5-3-13-28-20/h3,5-11,13-14H,2,4,12H2,1H3,(H,22,24)
• InChI Key： IKMGDJGAYIXBIH-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1SC=CC=1)(=O)=O)(=O)C1=CC=C(OC)C=C1

Additional information on 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941929-65-3)

4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. The compound belongs to the class of benzamide derivatives, which are well-known for their diverse pharmacological properties. The presence of multiple functional groups, including a methoxy group, a thiophene-2-sulfonyl moiety, and a tetrahydroquinoline scaffold, contributes to its intricate chemical profile and suggests a rich structural diversity that may translate into multifaceted biological functions.

The CAS No. 941929-65-3 is a unique identifier assigned to this specific chemical entity, ensuring unambiguous recognition in scientific literature, databases, and regulatory filings. This numbering system is critical for maintaining consistency and accuracy in chemical nomenclature, facilitating seamless communication among researchers and regulatory bodies worldwide.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide with biological targets at an unprecedented level of detail. The tetrahydroquinoline core is particularly noteworthy, as it is a common motif found in various bioactive molecules known for their kinase inhibition properties. Additionally, the thiophene sulfonamide group introduces a polar moiety that can enhance solubility while simultaneously engaging in hydrogen bonding interactions with biological partners.

In the context of drug discovery, the methoxy group at the para position of the benzamide ring serves as a key pharmacophore that can modulate electronic properties and influence binding affinity. This structural feature has been extensively studied in the development of small-molecule inhibitors targeting various therapeutic pathways. The combination of these elements in 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide suggests potential applications in modulating enzyme activity or receptor binding interactions relevant to diseases such as cancer or inflammatory disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The modular nature of its structure allows chemists to systematically modify individual functional groups while retaining core pharmacological properties. This flexibility is particularly valuable in high-throughput screening campaigns where rapid identification of lead compounds is essential. Researchers have leveraged similar benzamide derivatives in recent years to develop novel therapeutics targeting protein-protein interactions and post-translational modifications.

The synthesis of 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroquinoline ring system requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the thiophene sulfonamide moiety demands careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Despite these challenges, recent methodologies have improved the efficiency of such syntheses significantly.

From a computational biology perspective, virtual screening techniques have been employed to identify potential binding pockets for 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide within target proteins. These studies have revealed promising interactions with enzymes involved in metabolic pathways or with transcription factors regulating gene expression. Such insights are crucial for designing structure-based drug design strategies aimed at optimizing potency and selectivity.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. These compounds have demonstrated efficacy across a wide range of therapeutic areas due to their ability to form stable hydrogen bonds and engage in hydrophobic interactions with biological targets. In particular, thiophene sulfonamides have shown promise as inhibitors of bacterial enzymes or as modulators of immune responses. The incorporation of this motif into 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide may contribute to its potential utility in addressing infectious diseases or inflammatory conditions.

Another area of interest is the exploration of photophysical properties associated with this compound. The presence of conjugated systems such as the tetrahydroquinoline ring can lead to interesting electronic transitions that may be exploited for imaging applications or photodynamic therapy (PDT). Preliminary studies suggest that modifications to the aromatic core could enhance light absorption characteristics while maintaining biological activity—a desirable outcome for developing next-generation phototherapeutic agents.

In conclusion, 4-methoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yiben zamide (CAS No. 941929–65–3) represents an intriguing compound with multiple layers of biological relevance stemming from its sophisticated molecular design. Its potential applications span from oncology research to immunomodulation therapies, underscoring why it merits further investigation by academic institutions, pharmaceutical companies, and biotechnology firms alike.